Cas no 805250-12-8 (Ethyl 2-(6-hydroxy-1,2,3,4-tetrahydronaphthalen-1-yl)acetate)

• Product name: Ethyl 2-(6-hydroxy-1,2,3,4-tetrahydronaphthalen-1-yl)acetate
• CAS No: 805250-12-8
• MF: C₁₄H₁₈O₃
• MW: 234.29092
• CID: 1092042
• PubChem ID: 57835772

Ethyl 2-(6-hydroxy-1,2,3,4-tetrahydronaphthalen-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(6-hydroxy-1,2,3,4-tetrahydronaphthalen-1-yl)acetate
• SCHEMBL2358440
• (r/s)-(6-hydroxy-1,2,3,4-tetrahydro-naphthalen-1-yl)-acetic acid ethyl ester
• Ethyl2-(6-hydroxy-1,2,3,4-tetrahydronaphthalen-1-yl)acetate
• ZGVFIRGMLUVKPD-UHFFFAOYSA-N
• 805250-12-8
• DB-297323

• Inchi： InChI=1S/C14H18O3/c1-2-17-14(16)9-11-5-3-4-10-8-12(15)6-7-13(10)11/h6-8,11,15H,2-5,9H2,1H3
• InChI Key： ZGVFIRGMLUVKPD-UHFFFAOYSA-N
• SMILES： CCOC(=O)CC1CCCC2=CC(=CC=C21)O

Computed Properties

• Exact Mass: 234.125594432g/mol
• Monoisotopic Mass: 234.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5Ų